5Z-eicosenoic acid
Overview
Description
5Z-eicosenoic acid is a long-chain fatty acid.
Scientific Research Applications
Derivatives and Chemical Transformations
5Z-eicosenoic acid and its methyl ester have undergone epoxidation, leading to the preparation of hydroxylactone and γ-lactone. This process has been investigated for both the 5,6-epoxy acid and the 5,6-dihydroxy acid, and includes the conversion of 5-eicosenoic acid to γ-lactone using acids like perchloric or p-toluenesulfonic acid. The preparation of several other related compounds is also described (Fore & Sumrell, 1966).
Synthesis and Biological Applications
The preparation of octahydro leukotrienes C, D, and E involves a stereoselective sulfenyllactonization reaction with 5Z-eicosenoic acids. This process leads to the production of fully saturated analogues of leukotrienes LTC4, LTD4, and LTE4 (Young et al., 1981). Additionally, 5Z-eicosenoic acid has been implicated in the activation of the 5-Oxo-ETE receptor, with research indicating its role in optimal activation, potentially formed under conditions of essential fatty acid deficiency (Patel et al., 2008).
Role in Insect Biology
In the greater waxmoth, Galleria mellonella, 9-eicosenoic acid (C20:1n9) serves as a predominantly male component, distinguishing its fatty acid composition from other insects. This acid constitutes a significant portion of the phospholipid and triacylglycerol fatty acids in adult males (Stanley-Samuelson, 1984).
Eicosapentaenic Acid Synthesis
Research has explored the synthesis of 5,8,11,14,17-eicosapentaenic acid, an acetylenic precursor of 5Z,8Z,11Z,14Z,17Z-eicosapentaenoic acid. This synthesis involves condensation of a propargyl synthon with omega-acetylenic fragments, providing insights into the physico-chemical characteristics of these compounds (Belosludtsev et al., 1988).
Allelopathic Effects of Eicosapentaenoic Acid
Eicosapentaenoic acid from red algae has been identified as an allelopathic substance with growth-inhibitory activity and spore-settlement suppressive activity, displaying significant biological interactions in the marine environment (Suzuki et al., 1996).
Immune Stimulatory Effect
Eicosenoids, including derivatives of 5Z-eicosenoic acid, have been investigated for their immune stimulatory effect, potentially useful as vaccine adjuvants. These compounds have shown to influence cytokine secretion and alter the metabolic profile of macrophages, indicating their role in immunomodulation (Alqarni et al., 2019).
properties
CAS RN |
7050-07-9 |
|---|---|
Product Name |
5Z-eicosenoic acid |
Molecular Formula |
C20H38O2 |
Molecular Weight |
310.5 g/mol |
IUPAC Name |
(Z)-icos-5-enoic acid |
InChI |
InChI=1S/C20H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h15-16H,2-14,17-19H2,1H3,(H,21,22)/b16-15- |
InChI Key |
FPAQLJHSZVFKES-NXVVXOECSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCC/C=C\CCCC(=O)O |
SMILES |
CCCCCCCCCCCCCCC=CCCCC(=O)O |
Canonical SMILES |
CCCCCCCCCCCCCCC=CCCCC(=O)O |
Origin of Product |
United States |
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